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Compound of Interest

Compound Name: Nitrofurazone-13C,15N2

Cat. No.: B565174

An In-depth Technical Guide to Nitrofurazone-
13C,15N2

This technical guide provides a comprehensive overview of Nitrofurazone-13C,15N2, a stable
isotope-labeled derivative of the antimicrobial agent Nitrofurazone. Designed for researchers,
scientists, and drug development professionals, this document details its chemical properties,
applications, and the analytical methodologies in which it plays a crucial role.

Introduction

Nitrofurazone-13C,15N2 is the isotopically labeled analog of Nitrofurazone, a synthetic
nitrofuran antibacterial agent.[1][2][3] It is primarily utilized as an internal standard in
gquantitative analytical methods, such as ultra-high-performance liquid chromatography-tandem
mass spectrometry (UHPLC-MS/MS), for the detection of Nitrofurazone residues in various
matrices.[4] The incorporation of stable isotopes, specifically one Carbon-13 (*3C) and two
Nitrogen-15 (:*N) atoms, provides a distinct mass shift, enabling precise and accurate
quantification by correcting for matrix effects and variations in sample preparation and
instrument response.[5]

Chemical Structure and Properties

The chemical structure of Nitrofurazone-13C,15N2 is identical to that of Nitrofurazone, with
the exception of the isotopic labeling in the semicarbazone moiety.
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Chemical Structure:
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Plausible Synthesis Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Facile synthesis of 14 C-nitrofurazone from 14 C-urea - PubMed
[pubmed.ncbi.nim.nih.gov]

2. New Method of Analysis of Nitrofurans and Nitrofuran Metabolites in Different Biological
Matrices Using UHPLC-MS/MS - PMC [pmc.nchbi.nlm.nih.gov]

3. vliz.be [vliz.be]

4. Preparation of stable isotope-labeled 2-nitrobenzaldehyde derivatives of four metabolites
of nitrofuran antibiotics and their comprehensive characterization by UV, MS, and NMR
techniques - PubMed [pubmed.ncbi.nim.nih.gov]

5. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b565174?utm_src=pdf-body-img
https://www.benchchem.com/product/b565174?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/37941144/
https://pubmed.ncbi.nlm.nih.gov/37941144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6200284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6200284/
https://www.vliz.be/imisdocs/publications/279356.pdf
https://pubmed.ncbi.nlm.nih.gov/14558749/
https://pubmed.ncbi.nlm.nih.gov/14558749/
https://pubmed.ncbi.nlm.nih.gov/14558749/
https://www.medchemexpress.com/nitrofurazone-13c-15n2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [What is Nitrofurazone-13C,15N2 and its chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565174#what-is-nitrofurazone-13c-15n2-and-its-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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